1,9-Pyrazoloanthrone

• CAS No.: 129-56-6
• Product Name: 1,9-Pyrazoloanthrone
• Molecular Formula: C14H8N2O
• Molecular Weight: 220.23 g/mol
• IUPAC Name: 14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one
• Standard InChI: InChI=1S/C14H8N2O/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15-16-13/h1-7H,(H,15,16)
• Standard InChIKey: ACPOUJIDANTYHO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O
• Canonical SMILES: C1=CC=C2C(=C1)C3=NNC4=CC=CC(=C43)C2=O
• Appearance: Solid powder
• Description: Anthra[1,9-cd]pyrazol-6(2H)-one is a member of the class of anthrapyrazoles that is anthra[1,9-cd]pyrazole substituted at position 6 by an oxo group. An inhibitor of c-Jun N-terminal kinase. It has a role as a c-Jun N-terminal kinase inhibitor. It is an anthrapyrazole, a cyclic ketone and an aromatic ketone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,9-pyrazoloanthrone; 2h-dibenzo(cd,g)indazol-6-one; anthra(1,9-cd)pyrazol-6(2H)-one; NSC-75890; NSC75890; pyrazolanthrone; SP600125
• Reference: 1: Konno T, Ninomiya T, Kohno T, Kikuchi S, Sawada N, Kojima T. c-Jun N-terminal kinase inhibitor SP600125 enhances barrier function and elongation of human pancreatic cancer cell line HPAC in a Ca-switch model. Histochem Cell Biol. 2014 Dec 16. [Epub ahead of print] PubMed PMID: 25511417.; 2: Li CL, Yang JG, Lin D, Zhao YS, Liu S, Xing SN, Zhao S, Chen CQ, Jiang ZM, Pu FF, Cao JP, Ma DC. Phosphorylation of ribosomal protein S6 kinase 1 at Thr421/Ser424 and dephosphorylation at Thr389 regulates SP600125-induced polyploidization of megakaryocytic cell lines. PLoS One. 2014 Dec 8;9(12):e114389. doi: 10.1371/journal.pone.0114389. eCollection 2014. PubMed PMID: 25486532; PubMed Central PMCID: PMC4259319.; 3: Kong Q, Hua H, Cui A, Shao T, Song P, Jiang Y. SP600125 induces Src and type I IGF receptor phosphorylation independent of JNK. Int J Mol Sci. 2014 Sep 15;15(9):16246-56. doi: 10.3390/ijms150916246. PubMed PMID: 25226534; PubMed Central PMCID: PMC4200863.; 4: Cao S, Wang T, Yan B, Lu Y, Guo W, Zhang S. Protective effects of SP600125 in brain death-induced liver injury. Clin Res Hepatol Gastroenterol. 2014 Oct;38(5):577-82. doi: 10.1016/j.clinre.2014.05.004. Epub 2014 Jun 23. PubMed PMID: 24969683.; 5: Zheng Y, Zhang M, Zhao Y, Chen J, Li B, Cai W. JNK inhibitor SP600125 protects against lipopolysaccharide-induced acute lung injury via upregulation of claudin-4. Exp Ther Med. 2014 Jul;8(1):153-158. Epub 2014 Apr 14. PubMed PMID: 24944614; PubMed Central PMCID: PMC4061205.; 6: Jung EJ, Park HC, Chung KH, Kim CW. Proteomic analysis of SP600125-controlled TrkA-dependent targets in SK-N-MC neuroblastoma cells: inhibition of TrkA activity by SP600125. Proteomics. 2014 Feb;14(2-3):202-15. doi: 10.1002/pmic.201300023. PubMed PMID: 24375967.; 7: Kim JH, Chae M, Choi AR, Sik Kim H, Yoon S. SP600125 overcomes antimitotic drug-resistance in cancer cells by increasing apoptosis with independence of P-gp inhibition. Eur J Pharmacol. 2014 Jan 15;723:141-7. doi: 10.1016/j.ejphar.2013.11.026. Epub 2013 Dec 12. PubMed PMID: 24333214.; 8: Urrutia A, Granado N, Gutierrez-Lopez MD, Moratalla R, O'Shea E, Colado MI. The JNK inhibitor, SP600125, potentiates the glial response and cell death induced by methamphetamine in the mouse striatum. Int J Neuropsychopharmacol. 2014 Feb;17(2):235-46. doi: 10.1017/S1461145713000850. Epub 2013 Oct 8. PubMed PMID: 24103647.; 9: Lin Y, Zhang B, Liang H, Lu Y, Ai X, Zhang B, Chen X. JNK inhibitor SP600125 enhances TGF-β-induced apoptosis of RBE human cholangiocarcinoma cells in a Smad-dependent manner. Mol Med Rep. 2013 Dec;8(6):1623-9. doi: 10.3892/mmr.2013.1711. Epub 2013 Oct 2. PubMed PMID: 24100678.; 10: Kusakabe K, Ide N, Daigo Y, Tachibana Y, Itoh T, Yamamoto T, Hashizume H, Hato Y, Higashino K, Okano Y, Sato Y, Inoue M, Iguchi M, Kanazawa T, Ishioka Y, Dohi K, Kido Y, Sakamoto S, Yasuo K, Maeda M, Higaki M, Ueda K, Yoshizawa H, Baba Y, Shiota T, Murai H, Nakamura Y. Indazole-based potent and cell-active Mps1 kinase inhibitors: rational design from pan-kinase inhibitor anthrapyrazolone (SP600125). J Med Chem. 2013 Jun 13;56(11):4343-56. doi: 10.1021/jm4000215. Epub 2013 May 24. PubMed PMID: 23634759.; 11: Anand SS, Maruthi M, Babu PP. The specific, reversible JNK inhibitor SP600125 improves survivability and attenuates neuronal cell death in experimental cerebral malaria (ECM). Parasitol Res. 2013 May;112(5):1959-66. doi: 10.1007/s00436-013-3352-0. Epub 2013 Feb 28. PubMed PMID: 23455938.; 12: Li JY, Huang JY, Xing B, Ren KW, Li M, Wei D, Gu PY, Chen G, Gu B, Zhang GF, Hu WX. SP600125, a JNK inhibitor, suppresses growth of JNK-inactive glioblastoma cells through cell-cycle G2/M phase arrest. Pharmazie. 2012 Nov;67(11):942-6. PubMed PMID: 23210245.; 13: Urrutia A, Rubio-Araiz A, Gutierrez-Lopez MD, ElAli A, Hermann DM, O'Shea E, Colado MI. A study on the effect of JNK inhibitor, SP600125, on the disruption of blood-brain barrier induced by methamphetamine. Neurobiol Dis. 2013 Feb;50:49-58. doi: 10.1016/j.nbd.2012.10.006. Epub 2012 Oct 12. PubMed PMID: 23069681.; 14: Qiu XX, Dai YY, Song ZJ, Fang ZX, Wang WT. [Protective effects and mechanism of SP600125 on lung ischemia/reperfusion injury in rats]. Zhongguo Ying Yong Sheng Li Xue Za Zhi. 2012 May;28(3):255-8. Chinese. PubMed PMID: 22860429.; 15: Jemaà M, Vitale I, Kepp O, Berardinelli F, Galluzzi L, Senovilla L, Mariño G, Malik SA, Rello-Varona S, Lissa D, Antoccia A, Tailler M, Schlemmer F, Harper F, Pierron G, Castedo M, Kroemer G. Selective killing of p53-deficient cancer cells by SP600125. EMBO Mol Med. 2012 Jun;4(6):500-14. doi: 10.1002/emmm.201200228. Epub 2012 Mar 21. PubMed PMID: 22438244; PubMed Central PMCID: PMC3443949.; 16: Strittmatter F, Walther S, Gratzke C, Göttinger J, Beckmann C, Roosen A, Schlenker B, Hedlund P, Andersson KE, Stief CG, Hennenberg M. Inhibition of adrenergic human prostate smooth muscle contraction by the inhibitors of c-Jun N-terminal kinase, SP600125 and BI-78D3. Br J Pharmacol. 2012 Jul;166(6):1926-35. doi: 10.1111/j.1476-5381.2012.01919.x. PubMed PMID: 22364229; PubMed Central PMCID: PMC3402815.; 17: Rahman M, Zhang Z, Mody AA, Su DM, Das HK. Intraperitoneal injection of JNK-specific inhibitor SP600125 inhibits the expression of presenilin-1 and Notch signaling in mouse brain without induction of apoptosis. Brain Res. 2012 Apr 11;1448:117-28. doi: 10.1016/j.brainres.2012.01.066. Epub 2012 Feb 3. PubMed PMID: 22353755; PubMed Central PMCID: PMC3310381.; 18: Marozin S, Altomonte J, Apfel S, Dinh PX, De Toni EN, Rizzani A, Nüssler A, Kato N, Schmid RM, Pattnaik AK, Ebert O. Posttranslational modification of vesicular stomatitis virus glycoprotein, but not JNK inhibition, is the antiviral mechanism of SP600125. J Virol. 2012 May;86(9):4844-55. doi: 10.1128/JVI.06649-11. Epub 2012 Feb 15. PubMed PMID: 22345438; PubMed Central PMCID: PMC3347359.; 19: Pereira AC, Soares-Martins JA, Leite FG, Da Cruz AF, Torres AA, Souto-Padrón T, Kroon EG, Ferreira PC, Bonjardim CA. SP600125 inhibits Orthopoxviruses replication in a JNK1/2 -independent manner: Implication as a potential antipoxviral. Antiviral Res. 2012 Jan;93(1):69-77. doi: 10.1016/j.antiviral.2011.10.020. Epub 2011 Nov 2. PubMed PMID: 22068148.; 20: Liu H, Sun H, Liu C. Interference of the apoptotic signaling pathway in RGC stress response by SP600125 in moderate ocular hypertensive rats. Chin J Physiol. 2011 Apr 30;54(2):124-32. Erratum in: Chin J Physiol. 2011 Jun 30;54(3):203. PubMed PMID: 21789894.
• PubChem Compound: 8515
• Last Modified: Nov 11 2021